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Cat. No.: B1615501 Get Quote

An In-Depth Technical Guide to the Physical Properties of 1,1-Dichlorocyclopentane

Abstract
This technical guide provides a comprehensive overview of the key physical properties of 1,1-
Dichlorocyclopentane (CAS No: 31038-06-9), specifically its boiling point and density.

Designed for researchers, scientists, and professionals in drug development and organic

synthesis, this document synthesizes reported data with detailed, field-proven experimental

protocols for accurate determination. By explaining the causality behind methodological

choices and grounding all information in authoritative sources, this guide serves as a practical

and reliable resource for laboratory applications involving this chlorinated cyclic hydrocarbon.

Introduction to 1,1-Dichlorocyclopentane
1,1-Dichlorocyclopentane is a halogenated derivative of cyclopentane, presenting as a

colorless liquid at ambient temperature.[1] Its molecular structure, featuring two chlorine atoms

geminally substituted on the cyclopentane ring, imparts specific physical and chemical

characteristics that are crucial for its application and handling.[1] As an intermediate in organic

synthesis, understanding its physical properties is paramount for process design, reaction

optimization, safety protocols, and purification procedures like distillation.[1] The polarity

induced by the carbon-chlorine bonds, coupled with its molecular weight, significantly

influences its intermolecular forces, which in turn dictate properties such as boiling point and

density.[2][3][4]
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Physicochemical Data Summary
The accurate physical properties of a compound are foundational for its application in a

research or industrial setting. The reported boiling point and density for 1,1-
Dichlorocyclopentane can vary slightly between sources, which may be attributable to

different experimental conditions or purity levels.

Physical Property Reported Value Source

Boiling Point 140-143 °C ChemicalBook[5][6]

161.8 °C at 760 mmHg LookChem[7], Guidechem[8]

Density 1.1828 g/cm³ ChemicalBook[5][6]

1.19 g/cm³ LookChem[7], Guidechem[8]

Molecular Formula C₅H₈Cl₂ PubChem[9], Guidechem[10]

Molecular Weight 139.02 g/mol PubChem[9]

These values indicate that 1,1-Dichlorocyclopentane is a relatively dense liquid with a

moderately high boiling point, consistent with other halogenated alkanes of similar molecular

weight.[2][3] The presence of two chlorine atoms increases its molecular mass and introduces

polar C-Cl bonds, leading to stronger intermolecular forces (dipole-dipole interactions and van

der Waals forces) compared to its parent hydrocarbon, cyclopentane.[2][4][11] This results in a

significantly higher boiling point than that of cyclopentane (49 °C).

Experimental Determination of Boiling Point
Scientific Principle
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For accurate and reproducible measurements, the

experimental setup must allow for precise temperature monitoring of the liquid-vapor

equilibrium under controlled pressure. The distillation method is a robust technique for

determining the boiling point of a macroscopic sample, as it directly measures the temperature

at which a stable distillation rate is achieved.
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Detailed Experimental Protocol (Distillation Method)
This protocol outlines the standard procedure for determining the boiling point of 1,1-
Dichlorocyclopentane.

Materials:

Round-bottom flask (25 mL or 50 mL)

Distillation head with condenser

Thermometer (calibrated, with appropriate range)

Heating mantle with a stirrer or boiling chips

Receiving flask

Laboratory clamps and stand

Sample of 1,1-Dichlorocyclopentane

Procedure:

Apparatus Assembly: Assemble the distillation apparatus in a fume hood. Ensure all glass

joints are securely connected.

Sample Preparation: Place approximately 10-15 mL of 1,1-Dichlorocyclopentane into the

round-bottom flask. Add a magnetic stir bar or a few boiling chips to ensure smooth boiling

and prevent bumping.

Expertise & Experience: Boiling chips or stirring are critical for preventing superheating of

the liquid, which can lead to inaccurate, elevated temperature readings and potential

hazards.

Thermometer Placement: Position the thermometer in the distillation head so that the top of

the mercury bulb is level with the bottom of the side-arm leading to the condenser.
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Trustworthiness: This specific placement ensures that the temperature being measured is

that of the vapor in equilibrium with the boiling liquid, which is the true boiling point.

Heating and Distillation: Begin heating the flask gently. As the liquid boils, vapor will rise, and

the temperature on the thermometer will increase.

Data Recording: Record the temperature when the first drop of distillate condenses and falls

into the receiving flask. Continue to heat to maintain a slow, steady distillation rate

(approximately 1-2 drops per second). The temperature should stabilize; this stable

temperature is the boiling point of the substance.

Completion: Stop heating once a small amount of residue is left in the distillation flask. Never

distill to dryness, as this can lead to the formation of unstable peroxides or other side

reactions.

Experimental Workflow Diagram
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Caption: Workflow for Boiling Point Determination via Distillation.

Experimental Determination of Density
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Scientific Principle
Density is an intrinsic physical property defined as the mass of a substance per unit of volume

(ρ = m/V).[12][13] For liquids, density is temperature-dependent; therefore, precise temperature

control and measurement are essential for accurate results. The use of a pycnometer (a

specific gravity bottle) is a highly accurate method, as it allows for the precise determination of

the volume of the container, which can then be used to find the density of a liquid of known

mass.

Detailed Experimental Protocol (Pycnometer Method)
This protocol provides a self-validating system for obtaining high-precision density

measurements.

Materials:

Pycnometer (e.g., 10 mL) with a stoppered capillary

Analytical balance (readable to ±0.0001 g)

Constant temperature water bath

Thermometer (calibrated)

Distilled water (for calibration)

Acetone (for drying)

Sample of 1,1-Dichlorocyclopentane

Procedure:

Calibration of Pycnometer Volume: a. Clean and dry the pycnometer and its stopper

thoroughly. Weigh the empty, dry pycnometer on the analytical balance. Record this mass

(m₁). b. Fill the pycnometer with distilled water and insert the stopper, allowing excess water

to exit through the capillary. c. Place the filled pycnometer in a constant temperature water

bath (e.g., 20.0 °C) for 15-20 minutes to allow for thermal equilibrium. d. Remove the

pycnometer, carefully dry the exterior, and weigh it. Record this mass (m₂). e. Record the
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temperature of the water bath (T). Look up the known density of water (ρ_water) at this

temperature from a standard reference table. f. Calculate the precise volume of the

pycnometer (V) using the formula: V = (m₂ - m₁) / ρ_water.

Trustworthiness: This calibration step is crucial as it accounts for any minor imperfections

in the flask's stated volume, making the measurement system self-validating.

Density Measurement of Sample: a. Empty the pycnometer, rinse with acetone, and dry it

completely. b. Fill the dry pycnometer with 1,1-Dichlorocyclopentane, insert the stopper,

and equilibrate it in the same constant temperature water bath used for calibration. c.

Remove the pycnometer, carefully dry the exterior, and weigh it. Record this mass (m₃). d.

Calculate the mass of the sample (m_sample) by subtracting the mass of the empty

pycnometer: m_sample = m₃ - m₁. e. Calculate the density of the sample (ρ_sample) at

temperature T: ρ_sample = m_sample / V.

Experimental Workflow Diagram
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Caption: Workflow for Density Determination using a Pycnometer.

Safety and Handling
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As a chlorinated hydrocarbon, 1,1-Dichlorocyclopentane should be handled with appropriate

safety measures in a well-ventilated fume hood.[14] Personal protective equipment (PPE),

including chemical-resistant gloves and safety goggles, is mandatory to avoid skin and eye

contact.[14] Users should consult the Safety Data Sheet (SDS) for comprehensive hazard

information and emergency procedures before handling the compound.[14]

Conclusion
The physical properties of 1,1-Dichlorocyclopentane, particularly its boiling point and density,

are defining characteristics for its use in scientific and industrial applications. While reference

data provides a strong baseline, empirical verification using standardized, high-precision

protocols is essential for ensuring accuracy in process modeling, quality control, and

experimental design. The methodologies detailed in this guide provide a robust framework for

researchers to confidently determine these critical parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 31038-06-9: 1,1-Dichlorocyclopentane | CymitQuimica [cymitquimica.com]

2. CK12-Foundation [flexbooks.ck12.org]

3. testbook.com [testbook.com]

4. AS/A-Level Chemistry - Physical properties of haloalkan... [tuttee.co]

5. 1,1-DICHLOROCYCLOPENTANE CAS#: 31038-06-9 [amp.chemicalbook.com]

6. 1,1-DICHLOROCYCLOPENTANE | 31038-06-9 [chemicalbook.com]

7. 1,1-Dichlorocyclopentane｜lookchem [lookchem.com]

8. Page loading... [guidechem.com]

9. 1,1-Dichlorocyclopentane | C5H8Cl2 | CID 549142 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. Page loading... [guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1615501?utm_src=pdf-body
https://www.echemi.com/sds/1-1-dichlorocyclopentane-pd180824116276.html
https://www.echemi.com/sds/1-1-dichlorocyclopentane-pd180824116276.html
https://www.echemi.com/sds/1-1-dichlorocyclopentane-pd180824116276.html
https://www.benchchem.com/product/b1615501?utm_src=pdf-body
https://www.benchchem.com/product/b1615501?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/31038-06-9/
https://flexbooks.ck12.org/cbook/ck-12-cbse-chemistry-class-12/section/6.5/primary/lesson/physical-properties-of-haloalkanes-and-haloarenes/
https://testbook.com/chemistry/physical-properties-of-haloalkanes
https://www.tuttee.co/blog/as-a-level-chemistry-physical-properties-of-haloalkanes
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3671427_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3671427.htm
https://www.lookchem.com/ProductWholeProperty_LCPL550570.htm
https://www.guidechem.com/encyclopedia/es/1-1-dichlorocyclopentane-dic276642.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichlorocyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichlorocyclopentane
https://www.guidechem.com/encyclopedia/1-1-dichlorocyclopentane-dic276642.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. chem.libretexts.org [chem.libretexts.org]

12. akbis.gantep.edu.tr [akbis.gantep.edu.tr]

13. chm.uri.edu [chm.uri.edu]

14. echemi.com [echemi.com]

To cite this document: BenchChem. [Physical properties of 1,1-Dichlorocyclopentane (boiling
point, density)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615501#physical-properties-of-1-1-
dichlorocyclopentane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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